3-[(Cyclopentylhydroxyphenylacetyl)oxy]-1-methyl-1-(methyl-d3)-pyrrolidinium Iodide

• Molecular Formula: C19H28INO3
• Molecular Weight: 448.4 g/mol
• IUPAC Name: [1-methyl-1-(trideuteriomethyl)pyrrolidin-1-ium-3-yl] 2-cyclopentyl-2-hydroxy-2-phenylacetate;iodide
• InChI: InChI=1S/C19H28NO3.HI/c1-20(2)13-12-17(14-20)23-18(21)19(22,16-10-6-7-11-16)15-8-4-3-5-9-15;/h3-5,8-9,16-17,22H,6-7,10-14H2,1-2H3;1H/q+1;/p-1/i1D3
• InChI Key: MDXIQDYNAVSOAZ-NIIDSAIPSA-M
• Isomeric SMILES: [2H]C([2H])([2H])[N+]1(CCC(C1)OC(=O)C(C2CCCC2)(C3=CC=CC=C3)O)C.[I-]
• Canonical SMILES: C[N+]1(CCC(C1)OC(=O)C(C2CCCC2)(C3=CC=CC=C3)O)C.[I-]

Description

3-[(Cyclopentylhydroxyphenylacetyl)oxy]-1-methyl-1-(methyl-d3)-pyrrolidinium iodide is a deuterated quaternary ammonium compound structurally derived from glycopyrrolate (glycopyrronium bromide), a well-established antimuscarinic agent used to counteract non-depolarizing neuromuscular blockade and treat hyperhidrosis . The compound features:

• A pyrrolidinium core substituted with a cyclopentylhydroxyphenylacetyl ester group at the 3-position.
• A deuterated methyl group (methyl-d3) and a non-deuterated methyl group at the 1-position.
• An iodide counterion instead of the bromide found in glycopyrrolate.

Its molecular formula is C₁₉H₂₅D₃INO₃ (molecular weight: 444.34 g/mol), with the isotopic substitution (methyl-d3) intended to modulate pharmacokinetic properties such as metabolic stability and half-life .

Biological Activity

The compound 3-[(Cyclopentylhydroxyphenylacetyl)oxy]-1-methyl-1-(methyl-d3)-pyrrolidinium Iodide , commonly referred to as Glycopyrrolate Iodide-d3, is a derivative of glycopyrrolate, a well-known anticholinergic agent. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C19H28INO3
• Molecular Weight : 445.33 g/mol
• CAS Number : 596-51-0
• Purity : >95% (HPLC)

Glycopyrrolate Iodide-d3 primarily acts as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs). By blocking these receptors, it inhibits the action of acetylcholine, leading to decreased secretion of saliva and other exocrine glands, as well as reduced smooth muscle contraction in the gastrointestinal tract. This mechanism underpins its use in various medical conditions such as excessive salivation and peptic ulcers.

Anticholinergic Effects

The anticholinergic properties of Glycopyrrolate Iodide-d3 are significant. It has been shown to effectively reduce salivary secretion in patients undergoing surgery. A study demonstrated that administration of this compound resulted in a marked decrease in saliva production, thus supporting its utility in perioperative care .

Clinical Application in Surgery

In a clinical setting, Glycopyrrolate Iodide-d3 was administered to patients undergoing major surgeries to manage salivary secretion. The results indicated a substantial reduction in saliva production without significant adverse effects, confirming its efficacy and safety profile .

Research on Cancer Cell Lines

A comparative study involving various compounds similar to Glycopyrrolate Iodide-d3 showed that certain derivatives displayed IC50 values ranging from 2 to 12 μg/mL against cancer cell lines such as Jurkat and K562. These findings suggest that modifications in the chemical structure can enhance biological activity, warranting further investigation into Glycopyrrolate Iodide-d3's potential as an anticancer agent .

Data Tables

Property	Value
Molecular Formula	C19H28INO3
Molecular Weight	445.33 g/mol
CAS Number	596-51-0
Purity	>95% (HPLC)
Anticholinergic Effect	Significant reduction in saliva production
IC50 (Cancer Cell Lines)	2 - 12 μg/mL

Comparison with Similar Compounds

Glycopyrrolate (Glycopyrronium Bromide)

Chemical Name: 3-[(Cyclopentylhydroxyphenylacetyl)oxy]-1,1-dimethylpyrrolidinium bromide Molecular Formula: C₁₉H₂₈BrNO₃ Key Differences:

Property	Target Compound (Iodide)	Glycopyrrolate (Bromide)
Counterion	Iodide (I⁻)	Bromide (Br⁻)
Isotopic Substitution	Methyl-d3 at 1-position	Non-deuterated methyl
Molecular Weight	444.34 g/mol	398.33 g/mol

Functional Impact :

• Deuterium Substitution : The methyl-d3 group is expected to slow hepatic metabolism via the kinetic isotope effect (KIE), extending half-life. Studies on similar deuterated adamantyl derivatives showed a 1.5–2.0× increase in solvolysis half-life due to reduced vibrational energy in C-D bonds .

1-(3-Indolyl(methylthio)methylene)pyrrolidinium Iodide

Chemical Name : 1-(3-Indolyl(methylthio)methylene)pyrrolidinium iodide
Molecular Formula : C₁₄H₁₇N₂SI
Key Differences :

Property	Target Compound	Indolyl-Pyrrolidinium Iodide
Core Substituents	Cyclopentylhydroxyphenyl	Indolyl-methylthio group
Pharmacological Class	Antimuscarinic	Not reported (likely research)

Functional Impact :

(Z)-[Methyl-d3]-2-Ethylidene-1-Adamantyl Iodide

Chemical Name : (Z)-[Methyl-d3]-2-ethylidene-1-adamantyl iodide
Key Differences :

Property	Target Compound	Adamantyl Iodide
Core Structure	Pyrrolidinium	Adamantane
Deuterated Group	Methyl-d3 at 1-position	Methyl-d3 at bridgehead

Functional Impact :

• Studies on adamantyl derivatives demonstrated a steric deuterium isotope effect (SDIE) of 1.2–1.4 in solvolysis rates, attributed to increased steric hindrance from C-D bonds. This suggests the target compound’s deuterated methyl group may similarly hinder enzymatic degradation .

Research Findings and Pharmacological Implications

• Metabolic Stability: Deuterated analogs of glycopyrrolate, including the target compound, show ~30% lower clearance in vitro compared to non-deuterated versions, aligning with KIE principles .
• Counterion Effects : Iodide salts generally exhibit lower aqueous solubility than bromides, which may necessitate formulation adjustments (e.g., co-solvents) for injectable forms .
• Receptor Binding : The cyclopentylhydroxyphenylacetyl group retains high affinity for muscarinic receptors (M₃ subtype), as confirmed by glycopyrrolate’s IC₅₀ of 0.8 nM in competitive binding assays .

Q & A

Q. How can researchers design a kinetic study to elucidate the compound’s mechanism of action in enzymatic inhibition?

• Methodological Answer : Employ stopped-flow spectroscopy to measure pre-steady-state kinetics, varying substrate/enzyme concentrations. Fit data to Michaelis-Menten or allosteric inhibition models using nonlinear regression (e.g., GraphPad Prism). Isotopic labeling (methyl-d3) enables isotope-edited FTIR to track conformational changes in the enzyme active site .